N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide

• IUPAC Name: 2-(2-methoxy-N-methylsulfonyl-5-nitroanilino)-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C20H19N3O6S/c1-29-19-11-10-15(23(25)26)12-18(19)22(30(2,27)28)13-20(24)21-17-9-5-7-14-6-3-4-8-16(14)17/h3-12H,13H2,1-2H3,(H,21,24)
• InChI Key: DMPFJZVQFACWFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])N(CC(=O)NC2=CC=CC3=CC=CC=C32)S(=O)(=O)C
• Molecular Formula: C20H19N3O6S
• Molecular Weight: 429.4 g/mol

Description

N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide, also known as MNNG, is a synthetic compound that has been extensively used in scientific research for its various applications. MNNG belongs to the class of N-alkyl-N-nitrosoureas, which are known to be potent carcinogens. However, MNNG has also been found to have various biochemical and physiological effects, making it a valuable tool in scientific research.

Mechanism of Action

N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide exerts its effects by alkylating the DNA molecule. Specifically, N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide alkylates the O^6 position of guanine, which leads to the formation of O^6-methylguanine. This modification can lead to mispairing of the nucleotides during DNA replication, ultimately resulting in mutations and cancer.
Biochemical and Physiological Effects
Apart from its role in DNA damage and repair, N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide has also been found to have various biochemical and physiological effects. N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide has been shown to inhibit protein synthesis in cells, which can lead to cell death. Additionally, N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide has been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide has several advantages as a tool in scientific research. It is a potent DNA alkylating agent, which means that it can induce DNA damage and mutations in cells. This property makes it a valuable tool in the study of DNA damage and repair mechanisms. However, N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide also has limitations. It is a potent carcinogen and can be harmful to researchers if proper safety precautions are not taken.

Future Directions

There are several future directions for the use of N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide in scientific research. One potential application is in the study of cancer stem cells. N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide has been shown to induce apoptosis in cancer cells, and it may be possible to use N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide to target cancer stem cells specifically. Another potential application is in the development of new cancer therapies. N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide has been shown to be effective in inducing cell death in cancer cells, and it may be possible to develop new drugs based on N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide that are more effective and less toxic than current chemotherapy drugs.
Conclusion
In conclusion, N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide is a synthetic compound that has been extensively used in scientific research for its various applications. N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide is a potent DNA alkylating agent that has been used in the study of DNA damage and repair mechanisms. Additionally, N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide has been found to have various biochemical and physiological effects, making it a valuable tool in scientific research. While N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide has limitations, it has several potential future applications in the study of cancer stem cells and the development of new cancer therapies.

Scientific Research Applications

N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide has been extensively used in scientific research for its various applications. One of the most common applications of N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide is in the study of DNA damage and repair mechanisms. N~2~-(2-methoxy-5-nitrophenyl)-N~2~-(methylsulfonyl)-N~1~-1-naphthylglycinamide is a potent DNA alkylating agent, which means that it can cause DNA damage by adding alkyl groups to the DNA molecule. This damage can lead to mutations and ultimately, cancer.